2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-4a,7a-dihydrothieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C26H30N4O6S2/c1-4-36-20-9-7-19(8-10-20)30-24(32)23-16(2)17(3)37-25(23)29(26(30)33)15-22(31)28-14-13-18-5-11-21(12-6-18)38(27,34)35/h5-12,23,25H,4,13-15H2,1-3H3,(H,28,31)(H2,27,34,35)
• InChI Key: AWATYXVAIJZGQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3C(N(C2=O)CC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N)SC(=C3C)C
• Molecular Formula: C26H30N4O6S2
• Molecular Weight: 558.7 g/mol

Description

2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C26H28N4O6S2 and its molecular weight is 556.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

One notable application of related compounds is in the field of radiosynthesis and imaging. Compounds within the same family have been used to synthesize selective radioligands for imaging translocator proteins (18 kDa) using positron emission tomography (PET). These compounds are designed with a fluorine atom, allowing labeling with fluorine-18, a critical aspect for in vivo imaging. This application demonstrates the potential of thieno[2,3-d]pyrimidin derivatives in the development of diagnostic tools and the study of neurological disorders (Dollé et al., 2008).

Antimicrobial and Anti-inflammatory Agents

Another application area is the synthesis of novel compounds derived from related chemical structures for potential use as anti-inflammatory and analgesic agents. Studies have shown that derivatives of thieno[2,3-d]pyrimidine possess significant inhibitory activity against cyclooxygenase enzymes, displaying analgesic and anti-inflammatory effects. This suggests their potential application in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antitumor Activity

Thieno[2,3-d]pyrimidine derivatives have also been investigated for their antitumor activities. New derivatives have been synthesized and evaluated against various human cancer cell lines. Some of these compounds displayed potent anticancer activity, comparable to established chemotherapy drugs, indicating their potential as novel antitumor agents (Hafez & El-Gazzar, 2017).

Anticonvulsant Agents

Further research has explored the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. These studies involve direct synthesis and pharmacological evaluation, demonstrating moderate anticonvulsant activity and providing insights into the structure-activity relationship for future drug development (Severina et al., 2020).